N-cyclohexyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-cyclohexyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H26N4O2/c1-14-11-20(23-16-7-5-4-6-8-16)25-21(22-14)13-17(24-25)15-9-10-18(26-2)19(12-15)27-3/h9-13,16,23H,4-8H2,1-3H3
• InChI Key: JYORYDOQLNIPIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)NC3CCCCC3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

“N-cyclohexyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine” is a complex organic compound. It contains a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring. This core is substituted with a cyclohexyl group, a 3,4-dimethoxyphenyl group, and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused bicyclic pyrazolo[1,5-a]pyrimidine core, with the various substituents attached at the 2, 5, and 7 positions. The 3,4-dimethoxyphenyl group would introduce two ether functional groups into the structure, which could have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. The pyrazolo[1,5-a]pyrimidine core might undergo reactions at the nitrogen atoms, while the ether groups in the 3,4-dimethoxyphenyl substituent might be susceptible to reactions involving cleavage of the C-O bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the ether groups could make it more polar, while the cyclohexyl group could contribute to its lipophilicity.

Scientific Research Applications

Cancer Research

• Targeted Kinase Inhibition : CP-673451 is a potent inhibitor of several kinases, including VEGFR (vascular endothelial growth factor receptor) and PDGFR (platelet-derived growth factor receptor). .

Chemical Biology and Medicinal Chemistry

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Safety And Hazards

Without specific toxicity data, it’s difficult to assess the safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study of pyrazolo[1,5-a]pyrimidine derivatives is an active area of research, and compounds like “N-cyclohexyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine” could have potential applications in medicinal chemistry.